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Compound of Interest

Compound Name: 4-Amino-2,5-dichlorophenol

Cat. No.: B1313016

CAS Number: 50392-39-7

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,
and drug development professionals working with 4-Amino-2,5-dichlorophenol. It covers the
core physicochemical properties, synthesis protocols, key applications, and safety information
for this versatile chemical intermediate.

Physicochemical Properties

4-Amino-2,5-dichlorophenol is a yellow to brown crystalline solid.[1][2] Its fundamental
properties are summarized in the table below. There are noted discrepancies in the literature
regarding its molecular weight and melting point, which may be attributable to different
experimental conditions or sample purities.
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Property Value Source(s)

Molecular Formula CeHsCI2NO [1112][3]

Molecular Weight 178.01 g/mol 178.02 g/mol (31 (21041 [1]
190.02 g/mol

Melting Point 102-105 °C 178-179 °C [1]112]

Boiling Point 296 °C [2]

Density 1.560 g/cm3 [2]

Flash Point 133 °C [2]

Vapor Pressure 0.001 mmHg at 25°C [2]

pKa 7.81 £ 0.23 (Predicted) [2]

Yellow crystalline solid Bright
Appearance yellow solid Gray to Yellow to [1112]
Brown Solid

Low water solubility (~15 mg/L
" at 25°C); Soluble in polar
Solubility ) ) [1112]
organic solvents like alcohol,

ether, and acetic acid.

Store in a cool, dry, dark place
in a tightly sealed container

Storage i
under an inert atmosphere.[1]

[2]

Synthesis Protocol

The primary method for the preparation of 4-Amino-2,5-dichlorophenol involves the
demethylation of 2,5-dichloro-4-aminoanisole.[2][4]

Experimental Protocol: Synthesis from 2,5-dichloro-4-
aminoanisole
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e Reaction Setup: In a suitable reaction vessel, charge 2,5-dichloro-4-aminoanisole (also
known as 2,5-dichloro-4-aminobenzene ether) as the starting material.[2][4]

» Reagent Addition: Add hydriodic acid to the vessel.
e Heating: Heat the reaction mixture for approximately 5 hours.[2][4]

o Cooling and Filtration: After the heating period, cool the mixture and collect the resulting solid
by filtration.[2][4]

 Purification (Step 1): Dissolve the filtered solid in an aqueous solution of sodium sulfite
(Na=S0:3) to neutralize and remove any residual hydriodic acid.[2][4]

o Precipitation: Add ammonia water to the solution to precipitate the crude 4-Amino-2,5-
dichlorophenol.[2][4]

» Final Filtration: Filter the precipitate to isolate the final product.[2][4]

e Drying: Dry the product under appropriate conditions (e.g., in a vacuum oven).

Synthesis of 4-Amino-2,5-dichlorophenol

2,5-dichloro-4-aminoanisole

+ Hydriodic Acid
(Heat, 5h)

4-Amino-2,5-dichlorophenol

Click to download full resolution via product page

Caption: Synthesis pathway of 4-Amino-2,5-dichlorophenol.
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Key Applications in Research and Development

4-Amino-2,5-dichlorophenol’s unique structure, featuring amino, hydroxyl, and chloro
functional groups, makes it a valuable building block in various scientific fields.

e Agrochemicals: It is a key intermediate in the synthesis of the insecticide lufenuron and
various antifungal agents used for crop protection.[1][2][4] The dichlorophenolic group
contributes essential lipophilicity for fungicidal activity.[1]

e Medicinal Chemistry: In drug development, this compound is utilized in the synthesis of anti-
inflammatory agents, where its functional groups are crucial for receptor interactions.[1]

o Fluorescent Probes: It serves as a building block for creating fluorescent probes designed for
the detection of specific metal ions in biological systems.[1]

e Chemosensors: The electron-deficient aromatic system of 4-Amino-2,5-dichlorophenol
allows it to be used in developing novel chemosensors for detecting explosives like
nitroaromatics through visible color changes.[1]

» Materials Science: Its electronic properties are leveraged in the synthesis of organic
semiconductors for applications in field-effect transistors, where it aids in forming ordered
molecular assemblies that enhance charge transport.[1]

Safety and Handling

4-Amino-2,5-dichlorophenol is a hazardous chemical that requires careful handling. The GHS
classifications indicate it is harmful if swallowed or inhaled and causes skin and eye irritation.
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Hazard Type GHS Classification Source(s)
Acute Toxicity, Oral H302: Harmful if swallowed
Skin Corrosion/Irritation H315: Causes skin irritation

o H319: Causes serious eye
Eye Damage/Irritation o ] [1]
irritation Category 3 Eye Irritant

Acute Toxicity, Inhalation H332: Harmful if inhaled

- . H335: May cause respiratory
Specific Target Organ Toxicity S
irritation

Precautionary Measures:

o Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.

o Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and

eye/face protection.[1]

« Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray. Wash skin thoroughly after

handling.

o First Aid (Eyes): In case of eye contact, rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to do so. Continue rinsing.

o First Aid (Skin): If on skin, wash with plenty of water. If skin irritation occurs, seek medical

attention.

o Spills: Sweep up spilled material and place it into a suitable container for disposal. Avoid
generating dust.

Note: The toxicological properties of this substance have not been fully investigated. Data for
the related isomer, 4-Amino-2,6-dichlorophenol, also indicates it is irritating to the eyes,
respiratory system, and skin, reinforcing the need for caution when handling dichlorinated

aminophenols.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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